Cas no 69409-37-6 (Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester)
69409-37-6 structure
Product Name:Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester
CAS No:69409-37-6
MF:C7H6FN3S
MW:183.206042766571
CID:1736720
Update Time:2024-11-27
Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester Chemical and Physical Properties
Names and Identifiers
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- Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester
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- Inchi: 1S/C7H6FN3S/c8-4-1-5(10)6(11)2-7(4)12-3-9/h1-2H,10-11H2
- InChI Key: MANHFBGOUCDSQL-UHFFFAOYSA-N
- SMILES: S(C1=CC(N)=C(N)C=C1F)C#N
Computed Properties
- Exact Mass: 183.02678
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Boiling Point: 339.6±42.0 °C(Predicted)
- PSA: 75.83
- pka: 2.74±0.10(Predicted)
Thiocyanic acid, 4,5-diamino-2-fluorophenyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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